Cas no 651056-94-9 (4-Piperidinamine, 1-(hydroxyacetyl)-4-methyl-)

• Product Name: 4-Piperidinamine, 1-(hydroxyacetyl)-4-methyl-
• CAS No: 651056-94-9
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• CID: 406946
• PubChem ID: 23075376
• Update Time: 2025-04-19

4-Piperidinamine, 1-(hydroxyacetyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinamine, 1-(hydroxyacetyl)-4-methyl-
• 1-(4-amino-4-methylpiperidin-1-yl)-2-hydroxyethanone
• SCHEMBL5568578
• 1-(4-Amino-4-methylpiperidin-1-yl)-2-hydroxyethan-1-one
• 651056-94-9
• DTXSID30630293

• Inchi： 1S/C8H16N2O2/c1-8(9)2-4-10(5-3-8)7(12)6-11/h11H,2-6,9H2,1H3
• InChI Key： ZDCGLZTXTXNINS-UHFFFAOYSA-N
• SMILES： O=C(CO)N1CCC(C)(CC1)N

Computed Properties

• Exact Mass: 172.12128
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• PSA: 66.56